Cas no 3170-69-2 (Ethyl, 1-oxo- (9CI))

Ethyl, 1-oxo- (9CI) structure

Product Name:Ethyl, 1-oxo- (9CI)

CAS No:3170-69-2

Molecular Formula:C₂H₄O

Molecular Weight:44.05256

CID:309515

Ethyl, 1-oxo- (9CI) Properties

Names and Identifiers

- Ethyl, 1-oxo- (9CI)
- Methylcarbonyl radical
- ethanone
- InChIKey： TUCNEACPLKLKNU-UHFFFAOYSA-N
- Inchi： InChI=1S/C2H3O/c1-2-3/h1H3
- SMILES： C[C]=O

Computed Properties

Exact Mass: 44.02622
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 43.018
Heavy Atom Count: 3
Complexity: 10.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

PSA: 17.07
Boiling Point: °Cat760mmHg
Flash Point: °C

Ethyl, 1-oxo- (9CI) Related Literature

1. Mechanisms and energetics of free radical initiated disulfide bond cleavage in model peptides and insulin by mass spectrometry

Chang Ho Sohn,Jinshan Gao,Daniel A. Thomas,Tae-Young Kim,William A. Goddard III,J. L. Beauchamp Chem. Sci. 2015 6 4550
2. Acetone photolysis at 248 nm revisited: pressure dependence of the CO and CO2 quantum yields

H. Somnitz,T. Ufer,R. Zellner Phys. Chem. Chem. Phys. 2009 11 8522
3. Radicals derived from acetaldehyde and vinyl alcohol

Marissa L. Estep,W. James Morgan,Alexander T. Winkles,Adam S. Abbott,Nery Villegas-Escobar,J. Wayne Mullinax,Walter E. Turner,Xiao Wang,Justin M. Turney,Henry F. Schaefer Phys. Chem. Chem. Phys. 2017 19 27275
4. An ab initio and DFT study of some halogen atom transfer reactions from alkyl groups to acyl radical

Hiroshi Matsubara,Ilhyong Ryu,Carl H. Schiesser Org. Biomol. Chem. 2007 5 3320
5. Reactions of acetyl radicals. Part 2.—Reaction of acetaldehyde with nitrogen dioxide in presence of nitric oxide

Margaret I. Christie,M. A. Voisey Trans. Faraday Soc. 1967 63 2702
6. E.s.r studies of the acetyl and benzoyl radicals

J. E. Bennett,B. Mile Trans. Faraday Soc. 1971 67 1587
7. Reactions of acetyl radicals. Part 1.—Photolysis of acetone in presence of nitric oxide and of nitrogen dioxide

Margaret I. Christie,M. A. Voisey Trans. Faraday Soc. 1967 63 2459
8. Radiation-induced transformations of acetaldehyde molecules at cryogenic temperatures: a matrix isolation study

Pavel V. Zasimov,Elizaveta V. Sanochkina,Vladimir I. Feldman Phys. Chem. Chem. Phys. 2022 24 419
9. A combined experimental and theoretical study of the reaction between methylglyoxal and OH/OD radical: OH regeneration

M. Teresa Baeza-Romero,David R. Glowacki,Mark A. Blitz,Dwayne E. Heard,Michael J. Pilling,Andrew R. Rickard,Paul W. Seakins Phys. Chem. Chem. Phys. 2007 9 4114
10. Appearance potentials of the acetyl radical-ion

J. R. Majer,C. R. Patrick,J. C. Robb Trans. Faraday Soc. 1961 57 14

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